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Introduction

This technical guide provides a comprehensive overview of 4'-Hydroxy Fenretinide-d4, a
deuterated analog of a metabolite of Fenretinide (N-(4-hydroxyphenyl)retinamide, 4-HPR).
Fenretinide is a synthetic retinoid that has been extensively studied for its potential in cancer
chemoprevention and therapy.[1][2] 4'-Hydroxy Fenretinide is a product of the metabolic
hydroxylation of Fenretinide. The deuterated version, 4'-Hydroxy Fenretinide-d4, serves as a
valuable tool in analytical and pharmacokinetic research, primarily as an internal standard for
mass spectrometry-based quantification of Fenretinide and its metabolites.[3] Deuterium
labeling enhances the accuracy of bioanalytical methods by allowing for differentiation from the
endogenous, non-labeled compound.[4]

Physicochemical Properties and Identification

The definitive identification of 4'-Hydroxy Fenretinide-d4 is crucial for its application in
research. The Chemical Abstracts Service (CAS) number provides a unique identifier for this
specific deuterated molecule.
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Property Value Source
CAS Number 2714413-41-7 [5]
Molecular Formula C26H29D4NO3 [5]
Molecular Weight 411.57 g/mol [5]
Parent Compound 4'-Hydroxy Fenretinide N/A
Deuterated Analog of 4'-Hydroxy Fenretinide [6]

Internal standard in analytical
Common Use o [3]
and pharmacokinetic research

Note: While the CAS number for 4'-Hydroxy Fenretinide-d4 is established, detailed
experimental data such as isotopic purity, comprehensive NMR, and mass spectrometry
fragmentation analysis are not readily available in the public domain. The data for the related
compound, Fenretinide-d4 (CAS: 2118244-64-5), is more commonly reported by commercial

suppliers.
Property Value (for Fenretinide-d4) Source
Purity >99% deuterated forms (di-d4)  [7]
DMF: 10 mg/ml, DMSO: 10
N mg/ml, Ethanol: 10 mg/ml,
Solubility [7]
Ethanol:PBS (pH 7.2) (1:1): 0.3
mg/ml
Synthesis

A detailed, publicly available experimental protocol for the synthesis of 4'-Hydroxy
Fenretinide-d4 is not currently available. The synthesis would likely involve a multi-step
process starting from a deuterated precursor of the 4-hydroxyphenylamine moiety, which is
then coupled with a modified retinoic acid that has been hydroxylated at the 4'-position of the
cyclohexenyl ring.
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A general approach for the synthesis of similar non-deuterated retinoids, such as N-(4-
ethoxyphenyl)-retinamide, involves the activation of the carboxylic acid of all-trans-retinoic acid
(ATRA) followed by coupling with the corresponding amine.[8] A patented process for the
preparation of N-(4-hydroxyphenyl)-retinamide (Fenretinide) involves reacting retinoic acid with
dimethylchloroformamidinium chloride to form the retinoyl chloride, which is then reacted with a
silylated p-aminophenol derivative.[9] The synthesis of the 4'-hydroxy metabolite would require
an additional hydroxylation step, and the introduction of deuterium would necessitate the use of
a deuterated starting material.

Metabolism of Fenretinide to 4'-Hydroxy Fenretinide

4'-Hydroxy Fenretinide is a metabolite of Fenretinide, formed through oxidative metabolism
primarily by cytochrome P450 enzymes.[10] Understanding this metabolic pathway is crucial for
interpreting pharmacokinetic studies where 4'-Hydroxy Fenretinide-d4 might be used as an
internal standard.

The metabolic conversion of Fenretinide involves several key steps and enzymes. The

following diagram illustrates the metabolic pathway leading to 4'-Hydroxy Fenretinide and other
major metabolites.

CYP450 Enzymes

————————————————————— 4'-Hydroxy Fenretinide 4'-Oxo Fenretinide

| Oxidation |

P (4'-OH 4-HPR) (4'-ox0 4-HPR)
Hydroxylation
Fenretinide (4-HPR) Methylation g, | N-(4-methoxyphenyl)retinamide
(4-MPR)
UGT Enzymes Glucuronidation

Fenretinide Glucuronide
UGT1A1, 1A3, 1A6
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Metabolic pathway of Fenretinide.

Signaling Pathways of Fenretinide and its

Metabolites

While specific signaling studies on 4'-Hydroxy Fenretinide are scarce, the biological activities of

its parent compound, Fenretinide, and the more extensively studied metabolite, 4-oxo-

fenretinide, are well-documented. Fenretinide is known to induce apoptosis in cancer cells
through both retinoic acid receptor (RAR)-dependent and -independent mechanisms.[2][11]

The RAR-independent pathways often involve the generation of reactive oxygen species

(ROS) and the modulation of ceramide metabolism.[2]

The following diagram illustrates the proposed signaling pathways for Fenretinide-induced

apoptosis.
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Proposed signaling pathways of Fenretinide.
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Experimental Protocols
Bioanalytical Method for Fenretinide and its Metabolites
using a Deuterated Internal Standard

This section outlines a typical experimental protocol for the quantification of Fenretinide and its
metabolites in biological matrices, such as plasma, using liquid chromatography-tandem mass
spectrometry (LC-MS/MS) with a deuterated internal standard like 4'-Hydroxy Fenretinide-d4
or Fenretinide-d4.

1. Sample Preparation

» Objective: To extract the analytes and the internal standard from the biological matrix and
remove interfering substances.

e Procedure:
o Thaw plasma samples on ice.

o To 100 pL of plasma, add 10 uL of the internal standard working solution (e.g., 4'-Hydroxy
Fenretinide-d4 in methanol).

o Vortex briefly to mix.

o Add 300 pL of cold acetonitrile to precipitate proteins.
o Vortex for 1 minute.

o Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.
o Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis
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o Objective: To separate the analytes chromatographically and detect them with high sensitivity
and specificity using mass spectrometry.

e Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer.

o Chromatographic Conditions:

o Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 pum).

o Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A linear gradient from 50% to 95% B over 5 minutes.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 10 pL.

e Mass Spectrometric Conditions:

o lonization Mode: Electrospray lonization (ESI), positive mode.

o Multiple Reaction Monitoring (MRM) Transitions:

Fenretinide: m/z 392.3 - 283.2

» 4'-Hydroxy Fenretinide: m/z 408.3 — 283.2 (hypothetical, requires experimental
determination)

= 4'-Oxo Fenretinide: m/z 406.3 - 297.2

» 4'-Hydroxy Fenretinide-d4 (IS): m/z 412.3 — 287.2 (hypothetical, requires
experimental determination)

o Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source
temperature, gas flows).
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3. Data Analysis
» Objective: To quantify the concentration of each analyte in the samples.
e Procedure:

Integrate the peak areas for each analyte and the internal standard.

[e]

Calculate the peak area ratio of the analyte to the internal standard.

[e]

(¢]

Construct a calibration curve by plotting the peak area ratio versus the concentration of
the calibration standards.

Determine the concentration of the analytes in the unknown samples by interpolating their

o

peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioanalytical study using 4'-Hydroxy

Fenretinide-d4 as an internal standard.
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Bioanalytical workflow using a deuterated internal standard.
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Conclusion

4'-Hydroxy Fenretinide-d4 is a critical tool for researchers in the field of retinoid
pharmacology and drug development. Its primary application as an internal standard in LC-
MS/MS bioanalysis allows for the accurate and precise quantification of Fenretinide and its
metabolites in complex biological matrices. While detailed information on its synthesis and
specific biological activities is limited, its utility in pharmacokinetic and metabolic studies is well-
established. Further research into the biological effects of this specific hydroxylated metabolite
may reveal additional therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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